Cas no 1251562-78-3 (1-(3-methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol)

• Product Name: 1-(3-methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol
• CAS No: 1251562-78-3
• MF: C₂₀H₂₆N₂O₃
• MW: 342.432045459747
• CID: 6203351
• PubChem ID: 49667824
• Update Time: 2025-06-09

1-(3-methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol
• 1-(3-methoxyphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethanol
• 1-(3-methoxyphenyl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethanol
• F3407-0258
• 1-(3-methoxyphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethan-1-ol
• 1251562-78-3
• AKOS021836071

• Inchi： 1S/C20H26N2O3/c1-24-18-8-6-17(7-9-18)22-12-10-21(11-13-22)15-20(23)16-4-3-5-19(14-16)25-2/h3-9,14,20,23H,10-13,15H2,1-2H3
• InChI Key： VBXXCVCJIUCYRU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1)OC)CN1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 342.19434270g/mol
• Monoisotopic Mass: 342.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.2Ų

Additional information on 1-(3-methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol

Introduction to 1-(3-Methoxyphenyl)-2-4-(4-Methoxyphenyl)piperazin-1-ylethan-1-ol (CAS No. 1251562-78-3)

1-(3-Methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol (CAS No. 1251562-78-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and the treatment of neurological disorders.

The molecular structure of 1-(3-Methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol is composed of a central piperazine ring flanked by two aromatic moieties: a 3-methoxyphenyl group and a 4-methoxyphenyl group. The presence of these methoxy substituents imparts significant electronic and steric effects, which are crucial for its biological activity. The ethan-1-ol moiety further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the multifaceted biological activities of 1-(3-Methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol. One of the key areas of interest is its potential as a serotonin receptor modulator. Serotonin, a neurotransmitter involved in regulating mood, sleep, and appetite, plays a critical role in various neurological and psychiatric disorders. Research has shown that 1-(3-Methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol exhibits selective binding to serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. This selective binding profile suggests that the compound may have therapeutic applications in conditions such as depression, anxiety, and schizophrenia.

In addition to its serotonin receptor activity, 1-(3-Methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that the compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism underlying this anticonvulsant effect is thought to involve modulation of GABAergic neurotransmission, which is known to play a crucial role in seizure control.

The pharmacokinetic properties of 1-(3-Methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential therapeutic agent. Furthermore, the compound has demonstrated low toxicity in preclinical toxicity studies, suggesting that it may be safe for human use.

In the context of drug development, 1-(3-Methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol has progressed through various stages of preclinical testing. Initial in vitro assays have confirmed its high potency and selectivity for target receptors. Subsequent in vivo studies have provided further validation of its therapeutic potential, with promising results observed in animal models of neurological disorders.

The future prospects for 1-(3-Methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-ylethan-1-ol are promising. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects. These trials will provide critical data on the compound's pharmacological profile and potential therapeutic applications. Additionally, researchers are exploring the possibility of combining 1-(3-Methoxyphenyl)-2-4-(4-methoxyphenyl)piperazin-1-y lethan - 1 - ol with other drugs to enhance its therapeutic effects and reduce side effects.

In conclusion, 1-(3-Meth oxy phen yl ) - 2 - 4 - ( 4 - meth oxy phen yl ) p ip er azin - 1 - yle than - 1 - ol (CAS No . 1 25 156 2 - 78 - 3) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of medicinal chemistry and pharmaceutical research.